
2,8-Dimethyladenosine chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,8-Dimethyladenosine

Cat. No.: B15587275 Get Quote

An In-depth Technical Guide to 2,8-Dimethyladenosine (m²˒⁸A)

Introduction
2,8-Dimethyladenosine (m²˒⁸A) is a rare, naturally occurring modified nucleoside found in

ribosomal RNA (rRNA). Its presence is linked to a significant mechanism of antibiotic resistance

in bacteria. This document provides a comprehensive overview of the chemical structure,

properties, biological role, and experimental methodologies associated with 2,8-
Dimethyladenosine, tailored for researchers and professionals in the fields of biochemistry,

microbiology, and drug development.

Chemical Structure and Identifiers
2,8-Dimethyladenosine is a purine nucleoside, which is a derivative of adenosine with two

methyl groups attached to the adenine base at positions C2 and C8.

Table 1: Chemical Identifiers for 2,8-Dimethyladenosine
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Identifier Value

IUPAC Name

(2R,3R,4S,5R)-2-(6-Amino-2,8-dimethyl-9H-

purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-

3,4-diol[1]

Sum Formula C₁₂H₁₇N₅O₄[1]

SMILES
Cc1nc2c(N)nc(C)nc2[n]1[C@@H]1O--INVALID-

LINK----INVALID-LINK--[C@H]1O[1]

InChI

InChI=1S/C12H17N5O4/c1-4-14-10(13)7-11(15-

4)17(5(2)16-7)12-9(20)8(19)6(3-18)21-12/h6,8-

9,12,18-20H,3H2,1-2H3,

(H2,13,14,15)/t6-,8-,9-,12-/m1/s1[1]

MODOMICS Code 28A[1]

Chemical and Physical Properties
The physicochemical properties of 2,8-Dimethyladenosine are crucial for its identification and

for understanding its interactions within biological systems.

Table 2: Physicochemical Properties of 2,8-Dimethyladenosine

Property Value

Molecular Weight 295.29 g/mol [2]

logP -0.782[1]

Topological Polar Surface Area (TPSA) 139.54 Å²[1]

Hydrogen Bond Donors 4[1]

Hydrogen Bond Acceptors 9[1]

Biological Significance and Mechanism of Action
The primary known biological role of 2,8-Dimethyladenosine is in conferring antibiotic

resistance. It is a modification of nucleotide A2503 in the 23S rRNA of the bacterial ribosome.
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This site is a crucial binding location for several classes of antibiotics that target the peptidyl

transferase center.

The modification is catalyzed by the Cfr methyltransferase, a radical S-adenosylmethionine

(SAM) enzyme. The Cfr enzyme primarily methylates adenosine at the C8 position to form 8-

methyladenosine (m⁸A). However, it also possesses the capability to methylate the C2 position,

leading to the formation of 2,8-dimethyladenosine (m²˒⁸A), particularly in bacterial strains that

lack the native m²A2503 methyltransferase.[3] The presence of the methyl group at position C8

is sufficient to provide broad-spectrum antibiotic resistance.[3]

Below is a diagram illustrating the enzymatic pathway leading to the formation of 2,8-
Dimethyladenosine.

Biosynthesis of 2,8-Dimethyladenosine at A2503 of 23S rRNA

Adenosine (A2503)

8-Methyladenosine (m⁸A)

 Cfr Methyltransferase
(+ SAM)

2,8-Dimethyladenosine (m²˒⁸A)

 Cfr Methyltransferase
(+ SAM)

(in rlmN⁻ strains)
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Biosynthesis of 2,8-Dimethyladenosine.

Key Experimental Methodologies
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The identification and characterization of 2,8-Dimethyladenosine have been achieved through

advanced analytical techniques, primarily tandem mass spectrometry.

Experimental Protocol: Identification of 2,8-
Dimethyladenosine via Mass Spectrometry
The following protocol outlines the general steps used to identify the m²˒⁸A modification in

bacterial rRNA[3]:

Ribosome Isolation: Bacterial cells (e.g., E. coli strains with and without the cfr gene) are

cultured and harvested. Ribosomes are then isolated through differential centrifugation.

rRNA Extraction: Total RNA is extracted from the isolated ribosomes using standard methods

such as phenol-chloroform extraction.

rRNA Digestion: The purified 23S rRNA is enzymatically digested into smaller fragments or

individual nucleosides using enzymes like RNase T1 or nuclease P1.

Chromatographic Separation: The resulting digest is subjected to liquid chromatography

(LC), often using a porous graphitized carbon (PGC) column, to separate the various

nucleosides and RNA fragments.

Mass Spectrometry Analysis: The eluent from the LC system is introduced into a mass

spectrometer. The modified nucleoside is identified based on its specific mass-to-charge

ratio (m/z).

Tandem Mass Spectrometry (MS/MS): To confirm the identity and determine the precise

location of the methyl groups, the ion corresponding to the mass of dimethyladenosine is

selected and fragmented. The resulting fragmentation pattern is then compared to that of a

chemically synthesized 2,8-dimethyladenosine standard. The unique fragmentation

genealogy allows for unambiguous identification.[3]

The workflow for this analytical process is depicted below.
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Analytical Workflow for m²˒⁸A Identification

Bacterial Culture
(cfr⁺/cfr⁻ strains)

Ribosome Isolation

23S rRNA Extraction

Enzymatic Digestion
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Click to download full resolution via product page

Workflow for identifying 2,8-dimethyladenosine.
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Conclusion
2,8-Dimethyladenosine is a significant, albeit rare, RNA modification central to a mechanism

of antibiotic resistance. Its biosynthesis by the Cfr methyltransferase highlights a fascinating

example of enzymatic activity leading to clinically relevant outcomes. The analytical methods

established for its identification are crucial for ongoing research into antibiotic resistance and

the development of novel therapeutic strategies to combat Cfr-mediated resistance. Further

investigation into the prevalence and broader biological roles of m²˒⁸A is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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